Cas no 2580199-34-2 (2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2580199-34-2
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 5658424
• PubChem ID: 165892560
• Update Time: 2025-10-24

2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}-5-methyl-1H-pyrazol-1-yl)butanoic acid
• EN300-27723414
• 2580199-34-2
• 2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C13H21N3O4/c1-6-9(11(17)18)16-8(2)7-10(15-16)14-12(19)20-13(3,4)5/h7,9H,6H2,1-5H3,(H,17,18)(H,14,15,19)
• InChI Key： KYTKSCMLJGULHK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)N(C(C(=O)O)CC)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid

2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid: A Comprehensive Overview

The compound with CAS No 2580199-34-2, known as 2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a pyrazole ring, a tert-butoxycarbonyl (Boc) protecting group, and a butanoic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery. The pyrazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. This makes it a valuable component in the design of bioactive molecules. The tert-butoxycarbonyl group, commonly used as a protecting group in peptide synthesis, adds another layer of functionality to this compound. Its presence allows for precise control over the reactivity of the amine group during synthesis, enabling the creation of more complex structures.

The butanoic acid moiety at the end of the molecule introduces acidity and can participate in various chemical transformations. This makes the compound suitable for use in esterification reactions, which are crucial in the synthesis of pharmaceuticals and agrochemicals. Recent research has explored the use of this compound as a precursor for bioactive agents targeting specific enzymes and receptors.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired stereochemistry and purity of the final product. Advances in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of this compound.

The application of 2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid extends beyond drug discovery. It has shown promise in agricultural chemistry as a potential lead compound for developing new pesticides and herbicides. Its ability to interact with biological systems at multiple points makes it an attractive candidate for further investigation.

Moreover, recent studies have focused on the environmental impact of this compound. Researchers are exploring its biodegradability and toxicity profiles to ensure that its use in commercial products does not pose risks to ecosystems or human health. These studies are essential for compliance with regulatory standards and for promoting sustainable chemical practices.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-5-methyl-1H-pyrazol-1-yl)butanoic acid is a multifaceted compound with significant potential in various fields. Its unique structure, combined with recent advancements in synthetic methods and application research, positions it as a valuable tool for scientists and industry professionals alike.